O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 4-O-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate
• InChI: InChI=1S/C13H24N2O4/c1-5-18-11(16)9-6-7-15(8-10(9)14)12(17)19-13(2,3)4/h9-10H,5-8,14H2,1-4H3/t9-,10+/m0/s1
• InChI Key: HWBQJXRREBQWDK-VHSXEESVSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1N)C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)[C@H]1CCN(C[C@H]1N)C(=O)OC(C)(C)C
• Molecular Formula: C13H24N2O4
• Molecular Weight: 272.34 g/mol

Description

O1-tert-butyl O4-ethyl (3S,4S)-3-aminopiperidine-1,4-dicarboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pharmacology. It is a piperidine derivative that belongs to the class of NMDA receptor antagonists. This compound has been synthesized using various methods and has shown promising results in various scientific studies. In

Scientific Research Applications

Medicinal Chemistry and Drug Development

The piperazine ring in this compound serves as a versatile scaffold for drug design. Researchers have explored its potential in creating novel pharmaceutical agents. Some specific applications include:

Antibacterial Activity: Investigations have revealed moderate antibacterial activity for this compound against various microorganisms. Its flexible conformation and interaction with macromolecules contribute to its effectiveness.

Anticancer Potential: Although further studies are needed, the piperazine derivatives have shown promise as potential anticancer agents. Their structural flexibility allows for targeted modifications.

Conformational Studies

Understanding the conformational flexibility of the piperazine ring is crucial. Researchers investigate how different substituents affect its shape and interactions.